1-Chloro-6-methoxy-3-methylisoquinoline

• CAS No.: 918662-41-6
• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.65 g/mol
• IUPAC Name: 1-chloro-6-methoxy-3-methylisoquinoline
• InChI: InChI=1S/C11H10ClNO/c1-7-5-8-6-9(14-2)3-4-10(8)11(12)13-7/h3-6H,1-2H3
• InChI Key: DNDTWMBDNYTXQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC(=C2)OC)C(=N1)Cl

Description

1-Chloro-6-methoxy-3-methylisoquinoline is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The isoquinoline of step 2 was dissolved in phosphorus oxychloride (2.5 mL) and heated at reflux for 1 hour. The excess phosphorus oxychloride was removed under reduced pressure and the residue was dissolved in chloroform. The resulting solution was washed with 1N aq. sodium hydroxide, water and brine. Evaporation of the solvent under reduced pressure gave crude 1-chloro-6-methoxy-3-methylisoquinoline, which was used directly in the next step.

Synthesis routes and methods II

Procedure details

Isoquinoline-1-one 43 was dissolved in POCl3 (2.5 mL) and heated at reflux for 1h. The excess POCl3 was removed in vacuo and the residue was dissolved in CHCl3. The resulting solution was washed with 1N aq. NaOH, water and saturated ag. NaCl. Evaporation of the solvent gave crude 44 which was used directly in the next step.